Cas no 578008-82-9 (1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE)

• Product Name: 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE
• CAS No: 578008-82-9
• MF: C₁₀H₂₄ClN
• MW: 193.757262229919
• CID: 3204094
• PubChem ID: 85854361
• Update Time: 2025-06-07

1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE
• 578008-82-9
• 3,7-Dimethyloctan-1-amine;hydrochloride
• EN300-7842553
• G29861
• 3,7-dimethyloctan-1-aminehydrochloride
• 977-336-8
• 3,7-dimethyloctan-1-amine hydrochloride

• Inchi： 1S/C10H23N.ClH/c1-9(2)5-4-6-10(3)7-8-11;/h9-10H,4-8,11H2,1-3H3;1H
• InChI Key： ZMMGNBYECHBRLH-UHFFFAOYSA-N
• SMILES： Cl.NCCC(C)CCCC(C)C

Computed Properties

• Exact Mass: 193.1597275Da
• Monoisotopic Mass: 193.1597275Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 78.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE

Introduction to 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE (CAS No. 578008-82-9)

1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE, identified by the CAS number 578008-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the amine class and features a unique structural configuration that makes it valuable for various applications, particularly in drug development and material science. The presence of hydrochloride salt form enhances its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

The molecular structure of 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE consists of an octane backbone with two methyl groups at the 3rd and 7th carbon positions, further modified by the addition of a hydrochloride group. This specific arrangement imparts distinct chemical properties that are leveraged in multiple industrial and research settings. The compound's ability to act as a ligand or intermediate in organic synthesis has opened new avenues for developing novel pharmaceuticals and advanced materials.

In recent years, the pharmaceutical industry has shown increasing interest in 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE due to its potential role in modulating biological pathways. Research indicates that this compound may serve as a precursor or intermediate in the synthesis of bioactive molecules. Its amine functional group allows for further derivatization, enabling chemists to create complex structures with tailored properties. Such flexibility is crucial for designing molecules that interact selectively with biological targets, which is a cornerstone of modern drug discovery.

One of the most compelling aspects of 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE is its utility in polymer chemistry. The compound's aliphatic chain and methyl groups contribute to its compatibility with various polymer matrices, making it suitable for enhancing material properties such as thermal stability and mechanical strength. Recent studies have demonstrated its application in creating novel coatings and adhesives that exhibit improved performance under extreme conditions. This underscores the compound's significance beyond pharmaceuticals and into the realm of advanced materials engineering.

The hydrochloride form of 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE offers additional advantages due to its enhanced solubility in polar solvents. This property is particularly beneficial in pharmaceutical formulations where solubility can impact drug bioavailability and efficacy. Researchers are exploring its use as an excipient or co-formulant in drug delivery systems to improve dissolution rates and enhance therapeutic outcomes. Such applications highlight the compound's multifaceted role in addressing complex challenges in medicinal chemistry.

From a synthetic chemistry perspective, 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE serves as a valuable building block for constructing more complex molecules. Its reactivity allows for diverse functionalization strategies, enabling the creation of derivatives with specific biological activities. For instance, modifications at the amine group can introduce pharmacophores that interact with enzymes or receptors in targeted therapies. This adaptability makes it an indispensable tool for medicinal chemists striving to develop innovative treatments for various diseases.

The environmental impact of using 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE is also a consideration in modern research. Efforts are underway to optimize synthetic routes that minimize waste and energy consumption while maintaining high yields. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that its use aligns with global efforts toward environmental stewardship. Such initiatives reflect the broader trend toward responsible chemical manufacturing practices.

Future research directions for 1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE may explore its potential in nanotechnology and biomedicine. Its structural features could make it suitable for designing functionalized nanoparticles or biomaterials with applications in diagnostics and regenerative medicine. By leveraging its unique properties, scientists aim to push the boundaries of what is possible with organic compounds, paving the way for groundbreaking advancements across multiple disciplines.

In conclusion,1-OCTANAMINE, 3,7-DIMETHYL-, HYDROCHLORIDE (CAS No. 578008-82-9) is a versatile compound with significant implications in pharmaceuticals、material science，and beyond。Its structural features，reactivity，and solubility profile make it a valuable asset for researchers seeking innovative solutions。As scientific understanding evolves，the applications of this compound are likely to expand，offering new opportunities for improving human health and technological capabilities.